Cas no 899997-63-8 (7-4-(benzyloxy)-3-ethoxyphenyl-2,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-4-(benzyloxy)-3-ethoxyphenyl-2,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 899997-63-8
• MF: C₂₃H₂₅N₅O₃
• MW: 419.476304769516
• CID: 5440907
• Update Time: 2025-05-19

7-4-(benzyloxy)-3-ethoxyphenyl-2,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(3-ethoxy-4-phenylmethoxyphenyl)-2,5-dimethyl-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 7-4-(benzyloxy)-3-ethoxyphenyl-2,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

• Inchi： 1S/C23H25N5O3/c1-4-30-19-12-17(10-11-18(19)31-13-16-8-6-5-7-9-16)21-20(22(24)29)14(2)25-23-26-15(3)27-28(21)23/h5-12,21H,4,13H2,1-3H3,(H2,24,29)(H,25,26,27)
• InChI Key： PNCTZPIGAMSBFF-UHFFFAOYSA-N
• SMILES： C12N=C(C)NN1C(C1=CC=C(OCC3=CC=CC=C3)C(OCC)=C1)C(C(N)=O)=C(C)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-4-(benzyloxy)-3-ethoxyphenyl-2,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

7-4-(Benzyloxy)-3-Ethoxyphenyl-2,5-Dimethyl-4H,7H-1,2,4-Triazolo[1,5-a]Pyrimidine-6-Carboxamide: A Comprehensive Overview

The compound 7-4-(benzyloxy)-3-ethoxyphenyl-2,5-dimethyl-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxamide, identified by the CAS number 899997-63-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically triazolopyrimidines, which are known for their versatile structures and unique chemical properties. The molecule's structure incorporates a benzyloxy group at the 4-position of the phenyl ring and an ethoxy group at the 3-position, along with a carboxamide substituent at the 6-position of the triazolopyrimidine core.

Recent studies have highlighted the importance of triazolopyrimidines in drug discovery and development. These compounds are often explored for their potential as kinase inhibitors due to their ability to bind to ATP-binding pockets of various protein kinases. The presence of electron-donating groups like benzyloxy and ethoxy in this compound enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also reported that such modifications can improve the compound's stability and reduce its susceptibility to metabolic degradation.

The synthesis of 7-4-(benzyloxy)-3-ethoxyphenyl-substituted triazolopyrimidines involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The incorporation of methyl groups at positions 2 and 5 of the triazolopyrimidine core further stabilizes the molecule's structure and contributes to its unique electronic properties. These methyl groups also play a critical role in modulating the compound's interactions with biological targets.

In terms of biological activity, this compound has shown significant promise in preclinical studies targeting various disease states. For instance, its ability to inhibit specific kinases involved in cancer cell proliferation has been extensively investigated. Recent findings suggest that this compound exhibits selective inhibition against oncogenic kinases such as EGFR and ALK without significantly affecting non-oncogenic kinases, thereby reducing potential off-target effects.

Beyond its therapeutic potential, this compound has also been explored for its applications in agrochemicals and materials science. Its ability to act as a selective inhibitor in enzymatic reactions makes it a valuable tool in agricultural pest control. Additionally, researchers have investigated its use as a building block for advanced materials with tailored electronic properties.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety profile. Studies have indicated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.

In conclusion, 7-4-(benzyloxy)-3-ethoxyphenyl-substituted triazolopyrimidines represent a novel class of compounds with diverse applications across multiple scientific domains. Their unique structural features and biological activities make them an exciting area of focus for future research. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play a pivotal role in driving innovation across industries.